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Compound of Interest

Compound Name: Avobenzone-d3

Cat. No.: B15544284 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical compounds is a cornerstone of laboratory safety and regulatory compliance. This

guide provides essential, step-by-step procedures for the proper disposal of Avobenzone-d3,

a deuterated analog of the common UV filter Avobenzone. Adherence to these protocols is

crucial for maintaining a safe laboratory environment, protecting personnel, and minimizing

environmental impact. Improper disposal of this compound can pose risks due to its potential

aquatic toxicity.

Chemical and Safety Data Summary
While some safety data sheets (SDS) for deuterated Avobenzone may classify it as non-

hazardous, others indicate potential for long-term adverse effects on aquatic life.[1] Given the

known environmental impact of Avobenzone, it is prudent to handle Avobenzone-d3 as a

chemical waste stream requiring special disposal.
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Property Value Source

Chemical Name

1-[4-(1,1-

dimethylethyl)phenyl]-3-[4-

(methoxy-d3)phenyl]-1,3-

propanedione

Cayman Chemical

CAS Number 2933758-47-3 Cayman Chemical

Molecular Formula C₂₀H₁₉D₃O₃ Cayman Chemical

Appearance Solid Cayman Chemical

Primary Hazard Potential for aquatic toxicity [1]

Disposal Consideration
Hazardous Waste, Non-

halogenated organic waste
[1][2]

Experimental Protocol: Safe Disposal of
Avobenzone-d3
This methodology provides a general framework for the safe disposal of Avobenzone-d3 in a

laboratory setting. Always consult and adhere to your institution's specific Environmental Health

and Safety (EHS) guidelines.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.

Chemical fume hood.

Designated, labeled, and sealed waste container for non-halogenated organic solids.

Designated, labeled, and sealed waste container for non-halogenated organic liquid waste.

Appropriate solvent (e.g., ethanol, isopropanol, or as used in the experiment).

Inert absorbent material (e.g., vermiculite, sand).
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Disposal Steps:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, to prevent skin and eye contact.

Work in a Ventilated Area: Conduct all handling and preparation for the disposal of

Avobenzone-d3 in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Waste Segregation: Avobenzone-d3 waste should be segregated as non-halogenated

organic waste. Do not mix it with halogenated solvents or other incompatible waste streams.

Disposal of Solid Avobenzone-d3:

Bulk Quantities: Transfer bulk quantities of solid Avobenzone-d3 directly into a

designated, clearly labeled, and sealed waste container for non-halogenated organic

solids.

Trace Amounts/Residue: For containers with trace amounts of solid residue, rinse the

container multiple times with a suitable non-halogenated organic solvent. Collect the

solvent rinse in a designated waste container for non-halogenated organic liquid waste.

The rinsed container, once free of chemical residue, can often be disposed of as regular

lab glass or plastic, but confirm this with your institution's EHS office.

Disposal of Avobenzone-d3 in Solution:

Collect all solutions containing Avobenzone-d3 in a designated, sealed waste container

for non-halogenated organic liquid waste.

Spill Cleanup:

In the event of a spill, contain the spill using an inert absorbent material like vermiculite or

sand.

Carefully collect the absorbent material and contaminated debris into a sealed, labeled

hazardous waste container.
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Clean the spill area with an appropriate solvent and collect the cleaning materials for

disposal as hazardous waste.

Container Labeling: The waste container must be clearly and accurately labeled with

"Hazardous Waste," the full chemical name ("Avobenzone-d3"), and the primary hazard

(e.g., "Toxic to Aquatic Life").

Final Disposal: The sealed and labeled waste container must be transferred to your

institution's Environmental Health and Safety (EHS) department for final disposal in

accordance with local, state, and federal regulations. Never dispose of Avobenzone-d3
down the drain.[3][4] Avobenzone and its degradation products are known to be harmful to

aquatic ecosystems.[1][5][6]

Logical Workflow for Avobenzone-d3 Disposal
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Caption: Decision workflow for the proper segregation and disposal of Avobenzone-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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